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Compound of Interest

Compound Name: Isostearyl isostearate

Cat. No.: B1583123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isostearyl Isostearate (CAS No. 41669-30-1) is a high molecular weight, branched-chain fatty

ester widely utilized in the cosmetic and pharmaceutical industries.[1] It is the ester of isostearyl

alcohol and isostearic acid, both of which are typically derived from vegetable sources such as

rapeseed oil.[1][2] This document provides a comprehensive technical overview of Isostearyl
Isostearate, including its physicochemical properties, its role in enhancing skin barrier function,

and its application in formulation development. Detailed experimental protocols are provided to

facilitate further research and development.

Physicochemical Properties
Isostearyl Isostearate is a clear, colorless to light yellow oily liquid with a faint odor.[3][4][5] Its

chemical formula is C₃₆H₇₂O₂ with a molecular weight of approximately 536.96 g/mol .[1][4][6]

Key physicochemical parameters are summarized in the tables below.

Table 1: General Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1583123?utm_src=pdf-interest
https://www.benchchem.com/product/b1583123?utm_src=pdf-body
https://ims-usa.com/vitro-skin-substrates/vitro-skin/
https://ims-usa.com/vitro-skin-substrates/vitro-skin/
https://www.dermatologytimes.com/view/insights-from-in-vitro-skin-models-to-enhance-patient-care
https://www.benchchem.com/product/b1583123?utm_src=pdf-body
https://www.benchchem.com/product/b1583123?utm_src=pdf-body
https://www.benchchem.com/product/b1583123?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7694072/
https://eyecandypigments.com/blogs/news/the-ultimate-guide-to-effective-pigment-dispersions
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2870&id2=5777
https://ims-usa.com/vitro-skin-substrates/vitro-skin/
https://eyecandypigments.com/blogs/news/the-ultimate-guide-to-effective-pigment-dispersions
https://www.researchgate.net/publication/5352670_Cosmetic_efficacy_claims_in_vitro_using_a_3D_human_skin_model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name
16-methylheptadecyl 16-

methylheptadecanoate
[5]

INCI Name Isostearyl Isostearate [3]

CAS Number 41669-30-1 [3][4][5]

EINECS Number 255-485-3 [3][4]

Appearance Oily liquid [3]

Color (Gardner) ≤ 2.0 [3]

Odor Faint [3]

Table 2: Physical and Chemical Characteristics

Parameter Value Reference

Specific Gravity at 20°C 0.840 - 0.880 [3]

Refractive Index at 20°C 1.450 - 1.470 [3]

Viscosity at 20°C 30 - 60 mPa.s [3]

Melting Point 50-55°C [7]

Boiling Point
537.00 to 538.00 °C @ 760.00

mm Hg (est)
[6]

Flash Point 255.0 °C (491.0 °F) [5]

Solubility in Water Insoluble (44μg/L at 20℃) [4][7]

logP (o/w) 16.777 (est) [4][6]

Table 3: Chemical Purity and Impurities
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Parameter Value Reference

Acid Value ≤ 6.00 mg KOH/g [3]

Saponification Value 90 - 110 mg KOH/g [3]

Iodine Value ≤ 8.0 g I₂/100g [3]

Peroxide Value ≤ 6.0 meq O₂/kg [3]

Water Content ≤ 0.50 % [3]

Sulphated Ash Content ≤ 0.10 % [3]

Heavy Metals (as Pb) < 10 ppm [3]

Mechanism of Action and Applications
Isostearyl Isostearate is a multifunctional ingredient primarily recognized for its emollient,

skin-conditioning, and binding properties.[1][7][8] Its branched-chain structure imparts a non-

greasy, silky feel to formulations and enhances spreadability.[1][2][4]

Skin Barrier Enhancement
A key function of Isostearyl Isostearate is its ability to improve the skin's barrier function.[9]

[10] It works in synergy with the natural skin barrier to optimize water-holding potential and

reduce transepidermal water loss (TEWL).[1][9] Studies have shown that Isostearyl
Isostearate can positively influence the lipid lamellar phase of the stratum corneum.[9] It is

suggested that it promotes a more ordered orthorhombic lipid organization, which is crucial for

optimal barrier function.[7][9] This mechanism is distinct from simple occlusion, as Isostearyl
Isostearate has been shown to be non-occlusive.[7]

Stratum Corneum

Disorganized Lipids Organized Lipids
Lipid Reorganization

Improved Barrier FunctionIsostearyl Isostearate

Reduced TEWL

Increased Hydration
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Caption: Mechanism of Skin Barrier Enhancement by Isostearyl Isostearate.

Pigment Dispersion
In color cosmetics, such as lipsticks and foundations, Isostearyl Isostearate is valued for its

ability to aid in the even distribution of pigments.[2][7] This ensures uniform color application

and a smooth, seamless finish.[7]

Formulation and Sensory Properties
Isostearyl Isostearate is a versatile emollient that provides a rich, luxurious feel to skincare

and cosmetic products.[1][6] It improves the spreadability and glide of formulations, contributing

to a desirable sensory experience.[2][7] As a binding agent, it helps to ensure the cohesion of

powdered products.[8]

Experimental Protocols
Evaluation of Skin Barrier Function: Transepidermal
Water Loss (TEWL) and Skin Hydration
This protocol is based on the "plastic occlusion stress test" methodology to assess the effect of

Isostearyl Isostearate on skin barrier recovery.[7][9]

Objective: To measure the effect of Isostearyl Isostearate on TEWL and stratum corneum

hydration after barrier perturbation.

Materials:

Isostearyl Isostearate (test substance)

Petrolatum (positive control)

Untreated site (negative control)

Tewameter® (for TEWL measurement)

Corneometer® (for skin hydration measurement)
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Occlusive patches (e.g., Finn Chambers® on Scanpor® tape)

Deionized water

Cotton pads

Procedure:

Subject Selection: Recruit healthy volunteers with no history of skin diseases on the test

area (typically the volar forearm).

Acclimatization: Allow subjects to acclimatize in a temperature and humidity-controlled room

(e.g., 21±1°C, 50±5% RH) for at least 20 minutes before measurements.

Baseline Measurements:

Define three test sites on the volar forearm of each subject.

Measure baseline TEWL and skin hydration at each site.

Barrier Perturbation (Plastic Occlusion Stress Test):

Apply an occlusive patch containing a drop of deionized water to each test site for 24

hours to disrupt the skin barrier.

Post-Perturbation Measurements:

Remove the occlusive patches.

Allow the skin to equilibrate for 30 minutes.

Measure TEWL and skin hydration to confirm barrier disruption (expect increased TEWL

and hydration).

Product Application:

Apply a standardized amount (e.g., 2 mg/cm²) of Isostearyl Isostearate to one site,

petrolatum to the second site, and leave the third site untreated.
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Follow-up Measurements:

Measure TEWL and skin hydration at specified time points (e.g., 1, 3, 6, and 24 hours)

post-application.

Data Analysis:

Calculate the mean and standard deviation for TEWL and hydration values at each time

point for each treatment group.

Perform statistical analysis (e.g., ANOVA with post-hoc tests) to determine significant

differences between treatments.
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Caption: Experimental Workflow for Skin Barrier Function Evaluation.

Evaluation of Pigment Dispersion
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This protocol provides a method to assess the effectiveness of Isostearyl Isostearate as a

pigment dispersant in a model cosmetic formulation.

Objective: To evaluate the quality of pigment dispersion in a liquid formulation containing

Isostearyl Isostearate.

Materials:

Isostearyl Isostearate

Pigments (e.g., iron oxides, titanium dioxide)

Other formulation components (e.g., other emollients, thickeners)

High-shear mixer

Microscope with a calibrated reticle

Viscometer

Hegman gauge (fineness of grind gauge)

Procedure:

Formulation Preparation:

Prepare two formulations: one with Isostearyl Isostearate and a control without it (or with

a different dispersant).

Wetting: Add the pigments to the liquid phase containing the dispersant (Isostearyl
Isostearate in the test formulation).

De-agglomeration: Mix using a high-shear mixer for a specified time and speed to break

down pigment agglomerates.

Stabilization: Complete the formulation by adding the remaining ingredients.

Microscopic Examination:
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Place a small sample of each formulation on a microscope slide.

Observe the pigment particles under magnification.

Assess the size, shape, and distribution of the particles. A good dispersion will show small,

uniform particles with minimal agglomeration.

Viscosity Measurement:

Measure the viscosity of each formulation using a viscometer at controlled shear rates.

Consistent viscosity can indicate a stable dispersion.

Fineness of Grind:

Use a Hegman gauge to determine the fineness of the dispersion. A lower Hegman value

indicates a finer dispersion.

Stability Testing:

Store the formulations under different conditions (e.g., elevated temperature, freeze-thaw

cycles).

Visually inspect for signs of pigment settling, color change, or phase separation over time.

Data Analysis:

Compare the results from the microscopic examination, viscosity measurements, and

Hegman gauge between the test and control formulations.

Document the stability of each formulation under different storage conditions.

Safety and Toxicology
Isostearyl Isostearate is considered safe for use in cosmetic products.[7] It has a low risk of

skin irritation and sensitization.[7] Safety data sheets indicate that it is not classified as a

hazardous substance.[5] It is stable under normal conditions of use and storage and is not

prone to rancidity, unlike many natural oils.[1]
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Conclusion
Isostearyl Isostearate is a well-characterized and versatile ingredient with significant benefits

in skincare and cosmetic formulations. Its proven ability to enhance the skin's barrier function,

coupled with its excellent sensory and pigment-dispersing properties, makes it a valuable

component for researchers, scientists, and drug development professionals. The provided

technical data and experimental protocols offer a solid foundation for further investigation and

application of this high-performance emollient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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